(1H-Pyrrole-2-yl)(4-aminophenyl) ketone

• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• IUPAC Name: (4-aminophenyl)-(1H-pyrrol-2-yl)methanone
• InChI: InChI=1S/C11H10N2O/c12-9-5-3-8(4-6-9)11(14)10-2-1-7-13-10/h1-7,13H,12H2
• InChI Key: CAGILHNCZCVCML-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C1)C(=O)C2=CC=C(C=C2)N

Description

(1H-Pyrrole-2-yl)(4-aminophenyl) ketone is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred EtOH (4 mL) solution containing N-toluenesulfonyl-2-(4-(trifluoroacetylamino)benzoyl)pyrrole (0.500 g, 1.15 mmol), was added 40% KOH solution (2 mL) and the mixture was heated at reflux until thin layer chromatography (TLC) analysis showed complete conversion of the starting material. The resulting solution was cooled to room temperature and diluted with EtOAc (20 mL), and the mixture was evaporated to dryness. The crude product was purified by column chromatography (SiO2, EtOAc:Hexanes) to afford the purified product 2-(4-aminobenzoyl)pyrrole (196 mg, 94% yield). 1H NMR (400 MHz, CD2Cl2, 25° C.) δ4.19 (bs, 2H), 6.33 (m, 1H), 6.72 (d, 2H), 6.88 (m, 1H), 7.10 (m, 1H), 7.82 (d, 2H), 9.90 (bs, 1H); 13C NMR (100 MHz, CD2Cl2, 25° C.) δ110.9, 114.2, 118.0, 124.5, 128.5, 131.8, 131.9, 151.3, 183.5; HRMS (EI): m/z 186.0793 (100) {M}+.